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Compound of Interest |

Compound Name: Glutaranilic acid
CAS No.: 5414-99-3
Cat. No.: B182948
- 7

Executive Summary & Chemical Profile

This guide provides an authoritative protocol for the handling and disposal of Glutaranilic acid
(N-Phenylglutaramic acid).[1] While often overlooked as a benign intermediate, this compound
possesses specific solubility and reactivity profiles—specifically its carboxylic acid functionality
and amide linkage—that dictate its waste stream management.

The Core Directive: Glutaranilic acid must never be disposed of via sanitary sewer systems.
Despite its water solubility, it contributes to organic load (COD/BOD) and possesses aquatic
toxicity potential typical of anilides.[1] It requires thermal destruction (incineration) via a
licensed hazardous waste contractor.[1]
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Parameter Detail

) Glutaranilic Acid (5-Oxo-5-
Chemical Name _ o
(phenylamino)pentanoic acid)

CAS Number 5414-99-3

Formula C11H13NOs

Molecular Weight 207.23 g/mol

Acidity (pKa) ~4.5 (Carboxylic acid moiety)

Solubilit Soluble in water, DMSO, Methanol; Sparingly
olubili
Y soluble in non-polar solvents.[1][2][3]

Hazard Assessment & Compatibility Logic

Effective disposal begins with understanding the "Why." We do not segregate waste arbitrarily;
we segregate to prevent uncontrolled exothermic events in the waste drum.

Causality of Hazards:

o Acidity: As a weak acid, Glutaranilic acid will react exothermically with strong bases (e.g.,
Sodium Hydroxide waste).[1] Action: Do not mix with basic waste streams (pH > 10).[1]

» Amide Linkage: Under strong oxidative conditions (e.g., mixed with Nitric Acid or Piranha
solution), the amide bond can cleave or the aromatic ring can nitrate, potentially generating
heat or unstable intermediates.[1] Action: Segregate from oxidizers.

GHS Hazard Classification Summary
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o Prevention
Hazard Class Code Description
Strategy
) o Causes skin irritation. Double nitrile gloves

Skin Irritation H315 )

[1] required.[1]

o Causes serious eye ANSI-rated safety

Eye Irritation H319 S

irritation.[1][4] goggles (Z87+).[1]

May cause respiratory  Handle only in a fume
irritation.[1] hood.[1]

STOT-SE H335

Operational Disposal Protocol

This protocol utilizes a Self-Validating System. Before adding waste to a container, you must
validate compatibility (e.g., checking pH or solvent class).[1]

Workflow A: Solid Waste Disposal (Pure Compound)

Applicability: Expired shelf stocks, spill cleanup residues, or failed reaction solids.[1]

e Segregation: Select a wide-mouth HDPE (High-Density Polyethylene) drum labeled
"Hazardous Waste: Solid Organics."[1]

» Container Validation: Ensure the container is free of oxidizing solids (e.g., permanganates,
nitrates).[1]

e Transfer:
o Don PPE (Gloves, Goggles, Lab Coat).[1][5]
o Transfer solid directly into the drum.

o Do not dissolve in solvent solely for disposal purposes (this increases waste volume and
cost).[1]

o Labeling: Affix a hazardous waste label.

o Constituent: "Glutaranilic Acid"[1][3][6]
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o Hazard Checkbox: "Irritant"[1][4]

o Closure: Cap tightly immediately after addition.

Workflow B: Liquid Waste (Mother Liquors/Solutions)

Applicability: Reaction mixtures, HPLC effluents, or dissolved stock.[1]
o Characterization: Determine the primary solvent.

o Scenario 1 (Aqueous): If pH < 4, adjust to pH 6-8 using dilute Sodium Bicarbonate
(NaHCO:s) to prevent corrosion of waste drums.[1]

o Scenario 2 (Organic): If dissolved in Methanol, DMSO, or DCM.[1]
e Stream Selection:

o Halogenated Waste: If DCM or Chloroform is present.

o Non-Halogenated Waste: If Methanol, Acetone, or DMSO is the solvent.
e The "Aliquot Test" (Self-Validation):

o Procedure: Take 5mL of the current waste drum contents and mix with 1mL of your
Glutaranilic acid solution in a test tube.

o Observation: Watch for heat generation, bubbling, or precipitation for 30 seconds.
o Result: If stable, proceed to bulk transfer.
e Disposal: Pour into the appropriate carboy using a funnel.

 RCRA Compliance: Ensure the container is closed and the "Start Date" is visible if it is a
Satellite Accumulation Area (SAA).[1]

Visualizing the Decision Logic

The following diagram illustrates the critical decision nodes for disposing of Glutaranilic acid.
This logic prevents cross-contamination and ensures regulatory compliance.
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Figure 1: Decision tree for the segregation of Glutaranilic acid waste streams. Note the critical
pH check for agueous solutions to prevent drum corrosion.

Emergency Procedures: Spills

In the event of a benchtop spill, immediate containment is required to prevent migration into

floor drains.

Isolate: Alert nearby personnel and demarcate the area.

PPE: Wear nitrile gloves, lab coat, and safety glasses.[5] If powder is airborne, use an N95
respirator.

Neutralization (Liquid Spills):

o Cover the spill with Sodium Bicarbonate (Baking Soda) or a commercial acid neutralizer.

[1]
o Wait for effervescence (bubbling) to cease.[1]
Collection:
o Solids: Gently sweep into a dustpan to avoid creating dust.[1]
o Liquids: Absorb with vermiculite or spill pads.

Disposal: Place all cleanup materials into a clear plastic bag, seal it, label it "Debris
contaminated with Glutaranilic Acid," and place it in the Solid Hazardous Waste drum.

Regulatory Compliance (RCRA Context)

While Glutaranilic acid is not explicitly listed on the EPA "P" (Acutely Toxic) or "U" (Toxic) lists
[1], it is regulated under the "Cradle-to-Grave" principle of the Resource Conservation and
Recovery Act (RCRA).[1]

o Waste Classification: If mixed with flammable solvents (Methanol/Acetone), the waste code
D001 (Ignitable) applies.[1]
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¢ Best Practice: Even if non-regulated by specific listing, treat as Non-RCRA Regulated
Hazardous Waste to ensure incineration. This prevents environmental release and potential
aguatic toxicity [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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